Cas no 1192321-64-4 (3-(5-bromothiophen-2-yl)prop-2-enal)

• Product Name: 3-(5-bromothiophen-2-yl)prop-2-enal
• CAS No: 1192321-64-4
• MF: C₇H₅BrOS
• MW: 217.082999944687
• CID: 6411254
• PubChem ID: 10798792
• Update Time: 2025-11-01

3-(5-bromothiophen-2-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromothiophen-2-yl)prop-2-enal
• 2-Propenal, 3-(5-bromo-2-thienyl)-, (2E)-
• 3-(5-Bromothiophen-2-yl)acrylaldehyde
• EN300-1246098
• CS-0349883
• 1192321-64-4
• (E)-3-(5-Bromothiophen-2-yl)acrylaldehyde

• Inchi： 1S/C7H5BrOS/c8-7-4-3-6(10-7)2-1-5-9/h1-5H/b2-1+
• InChI Key： MDIZUTHDFMNVGH-OWOJBTEDSA-N
• SMILES： C(=O)/C=C/C1SC(Br)=CC=1

Computed Properties

• Exact Mass: 215.92445g/mol
• Monoisotopic Mass: 215.92445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.627±0.06 g/cm3(Predicted)
• Boiling Point: 314.2±32.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 3-(5-bromothiophen-2-yl)prop-2-enal

3-(5-Bromothiophen-2-yl)prop-2-enal: A Comprehensive Overview

3-(5-Bromothiophen-2-yl)prop-2-enal is a compound with the CAS number 1192321-64-4, and it has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications. This compound belongs to the class of α,β-unsaturated aldehydes, which are known for their reactivity and versatility in various chemical reactions. The presence of a bromine atom on the thiophene ring introduces additional functionality, making this compound a valuable substrate for further exploration in synthetic chemistry.

The structure of 3-(5-bromothiophen-2-yl)prop-2-enal consists of a thiophene ring substituted with a bromine atom at the 5-position and an α,β-unsaturated aldehyde group at the 2-position. This arrangement creates a conjugated system that enhances the compound's stability and reactivity. Recent studies have highlighted its potential as a building block in the synthesis of bioactive molecules, particularly in the development of anti-cancer agents. Researchers have demonstrated that this compound can undergo various transformations, such as Michael addition and Diels-Alder reactions, which are fundamental in organic synthesis.

One of the most notable applications of 3-(5-bromothiophen-2-yl)prop-2-enal is its role in medicinal chemistry. The thiophene moiety is known for its ability to interact with biological systems, making it a valuable component in drug design. For instance, studies have shown that derivatives of this compound exhibit potent anti-proliferative activity against cancer cell lines. The bromine substituent further enhances the compound's bioavailability and selectivity, making it a promising candidate for further preclinical studies.

In addition to its medicinal applications, 3-(5-bromothiophen-2-yl)prop-2-enal has also found use in materials science. Its conjugated system makes it an ideal candidate for applications in organic electronics, such as in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent research has focused on incorporating this compound into polymer frameworks to enhance their electronic properties, demonstrating its potential as a versatile material for next-generation technologies.

The synthesis of 3-(5-bromothiophen-2-yl)prop-2-enal involves a multi-step process that typically begins with the preparation of 5-bromothiophene. This is followed by alkylation or coupling reactions to introduce the propenal group at the desired position on the thiophene ring. Advanced techniques such as Suzuki-Miyaura coupling have been employed to achieve high yields and selectivity in these reactions. The development of efficient synthetic routes has been a key area of research, enabling greater accessibility to this compound for various applications.

From an environmental standpoint, 3-(5-bromothiophen-2-yl)prop-2-enal has been studied for its biodegradability and eco-friendly properties. Researchers have explored its potential as a sustainable alternative to traditional chemical intermediates, particularly in green chemistry initiatives. Its ability to undergo catalytic transformations under mild conditions makes it an attractive option for environmentally friendly synthesis pathways.

In conclusion, 3-(5-bromothiophen-2-yllprop--enal) (CAS No: 1192321--64--4) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in modern chemical research. As ongoing investigations continue to uncover new insights into its properties and uses, this compound is poised to make substantial contributions to both academic and industrial sectors.